Cas no 4440-93-1 (2,3-Dibenzoyl-1,4-diphenyl-1,4-butanedione)

• Product Name: 2,3-Dibenzoyl-1,4-diphenyl-1,4-butanedione
• CAS No: 4440-93-1
• MF: C₃₀H₂₂O₄
• MW: 446.493288516998
• CID: 2717180
• PubChem ID: 4277936
• Update Time: 2025-04-21

2,3-Dibenzoyl-1,4-diphenyl-1,4-butanedione Chemical and Physical Properties

Names and Identifiers

• 1,4-diphenyl-2,3-dibenzoylbutane-1,4-dione
• DTXSID201265083
• AKOS024420549
• 1,1,2,2-tetrabenzoylethane
• 2,3-dibenzoyl-1,4-diphenyl-1,4-butanedione
• SCHEMBL1704713
• 4440-93-1
• 2,3-Dibenzoyl-1,4-diphenyl-1,4-butanedione

• Inchi： 1S/C30H22O4/c31-27(21-13-5-1-6-14-21)25(28(32)22-15-7-2-8-16-22)26(29(33)23-17-9-3-10-18-23)30(34)24-19-11-4-12-20-24/h1-20,25-26H
• InChI Key： QPKVOOSJCFCEGP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(C(C1C=CC=CC=1)=O)C(C(C1C=CC=CC=1)=O)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 446.15180918Da
• Monoisotopic Mass: 446.15180918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 68.3Ų